(S,S)-Tartrate

Core Science & Biosynthesis

Chiral Architectures: A Technical Guide to (S,S)-Tartrate Ligands in MOFs

Executive Summary

This technical guide addresses the coordination chemistry, synthesis, and application of (S,S)-tartrate (derived from natural L-tartaric acid) as a chiral linker in Metal-Organic Frameworks (MOFs). Unlike synthetic chiral ligands, tartrate offers a "chiral pool" advantage—enantiomeric purity at low cost. This guide is designed for application scientists and drug development professionals seeking to leverage these materials for enantioselective separation and chiral catalysis .

Ligand Architecture & Coordination Modes[1]

The utility of (S,S)-tartrate stems from its multifunctionality. It possesses two carboxylate groups (

) and two hydroxyl groups ( ) on the and carbons. This allows for high-connectivity coordination modes that rigidify the framework, a prerequisite for permanent porosity.

The Chelate Effect and Chirality Transfer

The hydroxyl groups are not merely passive; they frequently participate in coordination, forming stable 5-membered chelate rings with metal centers. This locks the conformation of the ligand, effectively transferring the chiral information from the molecular level to the macroscopic framework topology.

Common Coordination Modes

The deprotonation state of the ligand (

vs ) dictates the connectivity.

Mode Symbol	Description	Metal Interaction	Structural Outcome
	Bridging	Carboxylates bind two metals.	Flexible 1D chains or 2D sheets.
/	Multi-bridging	Carboxylates + Hydroxyls bind 3-4 metals.	Rigid 3D frameworks (e.g., Zn-Tartrate).[1]
Chelating	-O,O'	Carboxylate O + Hydroxyl O bind one metal.	High stability via chelate effect.

Visualization: Coordination Logic Flow

The following diagram illustrates how pH and metal selection influence the coordination mode of the tartrate ligand.

Caption: Logic flow determining structural dimensionality based on pH-driven deprotonation states of (S,S)-tartrate.

Synthesis Strategies: Controlling Dimensionality

The synthesis of tartrate-based MOFs is highly sensitive to temperature and solvent composition. A critical insight for researchers is the Temperature-Dimensionality Rule :

• Low Temperature (< 100°C): Favors kinetic products, typically 2D layered structures (e.g., [Ln(H-tart)2(OH)(H2O)2]).[2]

• High Temperature (> 120°C): Favors thermodynamic products, typically dense or open 3D frameworks (e.g., [Ln2(tart)3]).

Solvent Selection Causality

• Water/Ethanol: Used for biocompatible formulations (e.g., Calcium/Zinc tartrates).

• DMF (Dimethylformamide): Essential for Lanthanide synthesis to slow down deprotonation (via decomposition of DMF to dimethylamine) and improve crystal growth.

Experimental Protocols

Protocol A: Synthesis of Anhydrous Chiral Zinc-Tartrate Framework (3D)

Target: [Zn(L-tartrate)] (Space Group I222) Application: High-stability chiral resolution.

Reagents:

• Zinc(II) Acetate Dihydrate

• L-Tartaric Acid[3][4][5]

• Deionized Water

Step-by-Step Methodology:

• Precursor Dissolution:

  • Dissolve 1.0 mmol of L-tartaric acid in 10 mL of water.

  • Causality: Complete dissolution is vital before metal addition to prevent impurity precipitation.

• Metal Complexation:

  • Add 1.0 mmol of Zinc Acetate. Stir for 30 minutes at room temperature.

  • Observation: The solution should remain clear. If turbidity occurs, adjust pH slightly to ~5.0.

• Hydrothermal Treatment:

  • Transfer the solution to a Teflon-lined stainless steel autoclave.

  • Heat at 120°C for 48 hours .

  • Critical Parameter: Do not exceed 140°C, as tartrate decarboxylation may occur.

• Isolation:

  • Cool naturally to room temperature.

  • Filter the resulting colorless prismatic crystals.

  • Wash with water (3x) and ethanol (3x).

• Activation:

  • Dry at 80°C under vacuum for 6 hours to remove surface moisture.

Protocol B: Lanthanide-Tartrate Chiral Separation Column

Target: [Er2(L-tart)3(H2O)2] Application: Chromatographic separation of enantiomers.

Step-by-Step Methodology:

• Stoichiometric Mixing:

  • Mix

    and L-tartaric acid in a 2:3 molar ratio in a water/DMF (1:1) mixture.

• Solvothermal Synthesis:

  • Seal in an autoclave and heat at 160°C for 72 hours .

  • Causality: The higher temperature drives the formation of the 3D channel structure required for guest inclusion.

• Post-Synthetic Activation:

  • Solvent exchange with methanol for 3 days (refreshing solvent daily).

  • Reasoning: Methanol has a lower boiling point than DMF/Water, facilitating pore evacuation without structural collapse.

Applications in Drug Development: Chiral Resolution

The primary utility of tartrate MOFs in pharma is the separation of racemates. The (S,S)-tartrate ligand imparts a helical chirality to the pore channels.

Mechanism: The Three-Point Interaction

For effective separation, the MOF must interact with the drug molecule via:

• H-bonding: Between the drug's polar groups and the tartrate hydroxyls.

• Coordination: Direct metal-drug interaction (if open metal sites exist).

• Steric Fit: Size-exclusion based on the chiral pore shape.

Workflow: Enantioselective Adsorption

The following diagram details the workflow for testing a new MOF for chiral drug separation.

Caption: Workflow for validating enantioselective adsorption of chiral drugs using tartrate-based MOFs.

References

• Absolute Structure Determination of Chiral Zinc Tartrate MOFs by 3D Electron Diffraction. MDPI Crystals, 2023.

• Influence of Tartrate Ligand Coordination over Luminescence Properties of Chiral Lanthanide-Based Metal–Organic Frameworks. MDPI Materials, 2022.

• Metal–organic frameworks in chiral separation of pharmaceuticals. ResearchGate, 2023.[6]

• Chiral substrate-induced chiral covalent organic framework membranes for enantioselective separation of macromolecular drug. Nature Communications, 2024.

• Humidity based proton conductivity of calcium-L-tartrate tetrahydrate. Synthetic Metals, 2014.[7]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Chiral substrate-induced chiral covalent organic framework membranes for enantioselective separation of macromolecular drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

protocol for chiral resolution of amines using (S,S)-tartrate

Application Note: Protocol for Chiral Resolution of Amines using (S,S)-Tartrate

Executive Summary

This guide details the protocol for the optical resolution of racemic primary and secondary amines using (2S,3S)-(-)-Tartaric acid (Unnatural D-Tartaric acid). While the natural (2R,3R)-(+)-form is more abundant, the use of the (S,S)-enantiomer is critical when the target amine enantiomer forms a more crystalline salt with the (S,S)-acid, or when the "unnatural" amine enantiomer is the desired pharmacophore.

Key Distinction:

• (2R,3R)-(+)-Tartaric Acid: Natural, L-form (Cheap).

• (2S,3S)-(-)-Tartaric Acid: Unnatural, D-form (Expensive). This protocol focuses on this variant.

Theoretical Basis & Mechanism

Chiral resolution via diastereomeric salt formation relies on the principle that while enantiomers (mirror images) have identical physical properties in an achiral environment, diastereomers (salts formed from a chiral amine and a chiral acid) possess distinct lattice energies and solubilities.

The Reaction:

Note: The specific pairing (e.g., whether the R-amine or S-amine precipitates) is substrate-dependent and must be determined empirically, though it is often inverse to the result obtained with (R,R)-tartaric acid.

The Pope-Peachy Method (Method of Half-Quantities)

For cost efficiency, especially when using expensive (S,S)-tartaric acid, this protocol utilizes the Pope-Peachy method . Instead of using 1.0 equivalent of the resolving agent, we use 0.5 equivalents .

• Mechanism: The 0.5 eq of chiral acid reacts with the enantiomer that forms the least soluble salt. The remaining 0.5 eq of the amine remains as a free base (or is neutralized by an inexpensive achiral acid like HCl or Acetic acid) and stays in solution.

• Benefit: Reduces reagent cost by 50% and often improves enantiomeric excess (ee) by preventing the co-crystallization of the more soluble diastereomer.

Pre-Resolution: Solvent Screening (The "Trial" Phase)

Do not skip this step. Predictability of crystallization is low.

Objective: Find a solvent system where the diastereomeric salt dissolves at reflux (

) but crystallizes significantly at room temperature ( ).

Table 1: Recommended Solvent Screening Matrix

Solvent System	Polarity Index	Comments
Methanol (MeOH)	High	The "Gold Standard" for tartrates. High solubility; often requires cooling to -20°C.
Ethanol (EtOH) (95%)	Med-High	Slower crystallization, often yields better crystals than MeOH.
EtOH : Water (9:1)	High	Water helps dissolve stubborn salts; excess water prevents precipitation.
Acetone : Water (5:1)	Medium	Excellent for "oiling out" issues. Acetone acts as an anti-solvent.
Isopropanol (IPA)	Medium	Good for less polar amines.

Detailed Experimental Protocol

Phase A: Diastereomeric Salt Formation (Crystallization)[1][2][3][4]

Reagents:

• Racemic Amine (10 mmol,

  eq)

• (2S,3S)-(-)-Tartaric Acid (5 mmol,

  eq) [Pope-Peachy Stoichiometry]

• Solvent (determined from screening, typically MeOH or EtOH)

Step-by-Step:

• Dissolution (Acid): Dissolve 5 mmol of (S,S)-tartaric acid in the minimum volume of boiling solvent (e.g., 10-15 mL MeOH).

• Addition: Add 10 mmol of the racemic amine slowly to the hot acid solution.

  • Note: If the reaction is highly exothermic, cool slightly before addition to prevent boiling over.

• Reflux: Heat the mixture to reflux for 15-30 minutes to ensure complete dissolution and homogeneity.

  • Check: If solid remains, add solvent dropwise until clear.

• Controlled Cooling (The Critical Step):

  • Remove from heat and place the flask on a cork ring (insulator).

  • Allow to cool to Room Temperature (RT) undisturbed over 2-4 hours.

  • Seeding: If the solution reaches saturation (cloud point) without crystallizing, add a "seed" crystal of the pure salt (if available) or scratch the inner glass wall with a glass rod.

• Harvesting:

  • Once heavy crystallization occurs, cool further to 0-4°C (ice bath) for 1 hour to maximize yield.

  • Filter the solid via vacuum filtration (Buchner funnel).[1][2][3]

  • Wash: Wash the filter cake with a small volume of cold solvent.[4][2][3]

  • Save Filtrate: The mother liquor contains the opposite enantiomer (enriched).

Phase B: Purification (Recrystallization)

Mandatory if initial ee < 95%.

• Dissolve the wet cake in the minimum amount of boiling solvent.

• Cool slowly as described above.

• Repeat until constant melting point or rotation is achieved.

Phase C: Salt Breaking (Liberation of Free Amine)

• Suspension: Suspend the purified tartrate salt in water (approx. 10 mL/g of salt).

• Basification: Add 2M NaOH (or KOH) dropwise with stirring until pH > 12. The amine should separate as an oil or precipitate.

• Extraction: Extract the aqueous mixture 3x with Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Drying: Dry combined organic layers over anhydrous

  or .

• Isolation: Filter and concentrate in vacuo to yield the resolved (S,S)-tartrate-derived amine enantiomer.

Visualization & Workflows

Diagram 1: The Resolution Workflow

This flowchart illustrates the decision pathways during the resolution process.

Caption: Operational workflow for diastereomeric salt resolution, including troubleshooting loops for common failures like oiling out.

Diagram 2: Mechanism of Separation

Caption: Schematic of the Pope-Peachy (0.5 eq) separation. Note: The (R)-amine is hypothetical; the actual precipitating enantiomer depends on the specific substrate.

Troubleshooting & Optimization

Table 2: Common Issues and Solutions

Issue	Cause	Corrective Action
Oiling Out	The salt separates as a liquid phase before crystallizing (Supersaturation too high or T > Melting Point of solvate).	1. Reheat and add 10% more solvent.2. Vigorous stirring during cooling.3. Add a seed crystal at the cloud point.
No Precipitation	Salt is too soluble in the chosen solvent.	1. Concentrate the solution.2. Add an anti-solvent (e.g., Ether or Hexane) dropwise.3. Switch from MeOH to EtOH or IPA.
Low Enantiomeric Excess (ee)	Co-crystallization of the "wrong" diastereomer (Eutectic trap).	1. Do not wash crystals with fresh solvent; recrystallize immediately.2. Slow down the cooling rate (wrap flask in foil/cotton).3. Stop cooling at RT (do not use ice bath) to improve selectivity.
Gel Formation	Hydrogen bonding network is too strong.	1. Add small amount of water (break H-bonds).2. Apply sonication.

References

• Kozma, D.CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press, 2001.

• Chemistry LibreTexts. Resolution (Separation) of Enantiomers. [Link]

• Jacques, J., Collet, A., & Wilen, S. H. Enantiomers, Racemates, and Resolutions.[5] Wiley-Interscience, 1981. (The foundational text on the Pope-Peachy method).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Home Page [chem.ualberta.ca]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

Application Notes and Protocols for Chiral Resolution via Diastereomeric Salt Formation with (S,S)-Tartaric Acid

Abstract: The separation of racemic mixtures into their constituent enantiomers is a foundational requirement in the pharmaceutical, agrochemical, and fine chemical industries, where the biological activity of a molecule is often stereospecific.[1] Classical resolution via the formation of diastereomeric salts remains one of the most robust, scalable, and economically viable methods for achieving this separation on an industrial scale.[2] This document provides a comprehensive guide to the principles, critical parameters, and detailed protocols for the chiral resolution of racemic bases using the naturally derived and widely available resolving agent, (S,S)-tartaric acid. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing the causal relationships behind experimental choices to empower rational process optimization.

The Fundamental Principle of Diastereomeric Resolution

Enantiomers, being non-superimposable mirror images, possess identical physical properties (e.g., solubility, melting point, boiling point), which makes their direct separation by standard physical means like crystallization impossible.[3] The core strategy of diastereomeric salt resolution is to convert the pair of enantiomers into a pair of diastereomers. Diastereomers are stereoisomers that are not mirror images and, crucially, have different physical properties, allowing for their separation.[1][4]

This transformation is achieved by reacting a racemic mixture, typically a base such as an amine, with an enantiomerically pure chiral resolving agent. In this context, we use (S,S)-tartaric acid, a chiral di-carboxylic acid. The acid-base reaction yields two diastereomeric salts:

• (R)-Base + (S,S)-Tartaric Acid → [(R)-BaseH⁺][(S,S)-Tartrate⁻] (Diastereomer 1)

• (S)-Base + (S,S)-Tartaric Acid → [(S)-BaseH⁺][(S,S)-Tartrate⁻] (Diastereomer 2)

Due to their distinct three-dimensional arrangements, these two diastereomeric salts will exhibit different solubilities in a given solvent system.[5] By exploiting this solubility differential, one diastereomer can be selectively crystallized from the solution while the other remains dissolved in the mother liquor. The crystallized salt is then isolated, and the desired pure enantiomer is liberated by breaking the salt, typically through basification.[6][7]

Caption: Principle of Diastereomeric Salt Formation.

Critical Parameters for a Successful Resolution

The success of a diastereomeric resolution is not guaranteed and depends on the careful optimization of several interdependent parameters. A systematic approach is crucial for developing a high-yielding and selective process.

The Resolving Agent: (S,S)-Tartaric Acid

(S,S)-Tartaric acid, also known as L-(+)-tartaric acid, is a natural, inexpensive, and readily available chiral resolving agent.[3][4] Its two carboxylic acid groups provide the necessary functionality to form salts with basic compounds like amines. Its rigid stereochemical structure often leads to significant differences in the crystal packing and, consequently, the solubility of the resulting diastereomeric salts.

Stoichiometry of the Resolving Agent

The molar ratio of (S,S)-tartaric acid to the racemic base is a key variable.

• 1.0 Equivalent: A full equivalent of the resolving agent can be used, but this may not always be optimal.

• Sub-stoichiometric (e.g., 0.5 equivalents): Often referred to as the Marckwald method, using a half-equivalent of the resolving agent is a common and effective strategy.[8] This approach is designed to crystallize only the salt of the desired enantiomer, maximizing both the yield and purity of the less soluble diastereomeric salt in a single step.

• Excess Equivalents: In some cases, an excess of the resolving agent may be necessary to drive the salt formation to completion, but this can also act as an impurity and affect crystallization kinetics.[9][10]

The optimal stoichiometry should be determined experimentally during the screening phase.

Solvent Selection: The Engine of Selectivity

The choice of solvent is arguably the most critical factor in a diastereomeric resolution.[11] An ideal solvent system will maximize the solubility difference between the two diastereomeric salts, allowing the less soluble salt to crystallize in high purity while keeping the more soluble salt dissolved.[12]

• Systematic Screening: The most effective approach is a systematic screening of a diverse range of solvents, including protic (e.g., methanol, ethanol, isopropanol) and aprotic (e.g., acetone, ethyl acetate) options.[2][11]

• Mixed Solvent Systems: Fine-tuning solubility is often best achieved with mixed solvent systems.[12] This typically involves a "solvent" in which the salts are moderately soluble and an "anti-solvent" in which they are poorly soluble. The gradual addition of the anti-solvent can induce selective precipitation.[1][11]

• Chirality Switching: In some instances, the choice of solvent can invert the relative solubilities of the diastereomeric salts, causing the opposite enantiomer to crystallize. This phenomenon, known as "chirality switching," underscores the profound impact of solvent-salt interactions.[11][13]

Temperature and Cooling Profile

Temperature directly influences the solubility of the diastereomeric salts. A well-defined temperature profile is essential for achieving high selectivity and yield.

• Solubility Curves: Ideally, the chosen solvent will exhibit a steep temperature-based solubility curve, meaning the salts are highly soluble at elevated temperatures and poorly soluble at lower temperatures. This allows for complete dissolution initially, followed by crystallization upon cooling.

• Controlled Cooling: A slow and controlled cooling rate is generally preferred.[12] Rapid cooling can lead to supersaturation and the co-precipitation of the more soluble diastereomer, resulting in low purity. Slow cooling allows the system to remain close to equilibrium, favoring the selective crystallization of the less soluble salt.

Experimental Protocols

The following protocols provide a framework for developing and executing a diastereomeric resolution.

Protocol 1: High-Throughput Screening for Optimal Conditions

This protocol describes a parallel screening method to efficiently identify a promising solvent system.

Materials:

• Racemic base

• (S,S)-Tartaric acid

• A panel of 12-24 solvents of varying polarity (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, THF, toluene, and water/alcohol mixtures)

• Array of glass vials (e.g., 4 mL) with screw caps or a 96-well plate

• Stir plate and magnetic stir bars or orbital shaker

Procedure:

• Prepare Stock Solutions (Optional but Recommended): Prepare a stock solution of the racemic base and a separate stock solution of (S,S)-tartaric acid (e.g., 0.5-1.0 equivalents relative to the base) in a solvent in which all components are highly soluble (e.g., methanol).

• Aliquot Reactants: In each vial, place a defined amount of the racemic base (e.g., 50 mg). If using stock solutions, aliquot the corresponding volume and evaporate the initial solvent completely under a stream of nitrogen or in a vacuum centrifuge to leave the solid salt mixture.

• Add Screening Solvents: To each vial containing the dry salt mixture, add a fixed volume (e.g., 1.0 mL) of a different screening solvent or solvent mixture.

• Equilibration: Seal the vials and agitate them (stirring or shaking) at an elevated temperature (e.g., 50-60 °C) for 1-2 hours to ensure complete dissolution or formation of a slurry.

• Controlled Cooling & Crystallization: Allow the vials to cool slowly to room temperature, followed by further cooling in a refrigerator or ice bath (e.g., 4 °C) for a set period (e.g., 12-24 hours) to allow for crystallization.

• Isolation and Analysis: Isolate any precipitated solids by filtration or centrifugation/decantation. Wash the solid with a small amount of the cold screening solvent. Dry the solid and measure the mass to calculate the yield. Analyze the diastereomeric purity of the solid (e.g., by ¹H NMR) or liberate the free base and analyze its enantiomeric excess (e.e.) by chiral HPLC.

Data Presentation: Summarize the results in a table to identify the most promising conditions.

Solvent System	Mass of Isolated Salt (mg)	Yield (%)	Diastereomeric Excess (d.e., %)
Isopropanol	45	60	85
Ethanol	30	40	70
Ethyl Acetate	15	20	>95
Acetone:Water (9:1)	52	70	92

Protocol 2: Preparative Scale Resolution and Purification

This protocol is for scaling up the resolution based on the optimized conditions identified in Protocol 1.

Materials:

• Racemic base (e.g., 10.0 g)

• (S,S)-Tartaric acid (stoichiometry determined from screening)

• Optimized solvent system

• Reaction vessel equipped with a magnetic stirrer, condenser, and temperature probe

• Heating/cooling bath

• Büchner funnel and filter flask

Procedure:

• Dissolution: In the reaction vessel, dissolve the racemic base in the optimized solvent system. Heat gently if necessary to achieve complete dissolution.[6]

• Addition of Resolving Agent: In a separate flask, dissolve the (S,S)-tartaric acid in a minimum amount of the same warm solvent. Add this solution slowly to the solution of the racemic base with continuous stirring. A precipitate may form immediately or upon cooling.[6][7]

• Controlled Crystallization: Heat the mixture until a clear solution is obtained. Allow the solution to cool slowly and controllably according to the optimized temperature profile. A very slow cooling rate (e.g., 5-10 °C per hour) is often beneficial.[12] Seeding with a few crystals of the desired diastereomeric salt can be employed to induce crystallization if needed.[11]

• Aging: Once the final temperature is reached, continue to stir the resulting slurry for several hours ("aging") to ensure the system has reached equilibrium.

• Isolation: Collect the crystalline diastereomeric salt by vacuum filtration using a Büchner funnel.[14]

• Washing: Wash the filter cake with a small amount of the cold solvent to remove residual mother liquor containing the more soluble diastereomer.

• Drying: Dry the purified salt under vacuum to a constant weight.

• Recrystallization (Optional): To further enhance the diastereomeric purity, the isolated salt can be recrystallized from the same or a different solvent system.[6][12] Dissolve the salt in a minimal amount of hot solvent, cool slowly, and isolate the crystals as described above.

Protocol 3: Liberation of the Enantiomerically Enriched Free Base

This protocol describes the recovery of the final enantiopure product from the purified diastereomeric salt.

Materials:

• Purified diastereomeric salt

• Aqueous base (e.g., 2M NaOH, 2M K₂CO₃)

• Organic solvent for extraction (e.g., dichloromethane, ethyl acetate, diethyl ether)

• Separatory funnel

• Anhydrous drying agent (e.g., Na₂SO₄, MgSO₄)

• Rotary evaporator

Procedure:

• Salt Dissociation: Suspend the purified diastereomeric salt in a mixture of water and the chosen organic extraction solvent in a separatory funnel.

• Basification: Add the aqueous base solution dropwise with swirling until the solution is basic (pH > 10, check with pH paper).[6] This neutralizes the tartaric acid and liberates the free base, which will dissolve in the organic layer.

• Extraction: Shake the separatory funnel vigorously, venting frequently. Allow the layers to separate and drain the organic layer. Extract the aqueous layer two more times with fresh portions of the organic solvent to ensure complete recovery of the product.[6][14]

• Washing and Drying: Combine the organic extracts and wash with brine (saturated NaCl solution) to remove residual water and base. Dry the organic layer over an anhydrous drying agent.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched free base.[14]

Caption: Experimental Workflow for Chiral Resolution.

Characterization and Analysis

To validate the success of the resolution, quantitative analysis is essential.

• Diastereomeric Excess (d.e.): The purity of the isolated salt can often be determined by ¹H NMR spectroscopy. The diastereotopic protons in the two diastereomers will be in slightly different chemical environments, potentially leading to distinct, quantifiable signals.

• Enantiomeric Excess (e.e.): After liberating the free base (Protocol 3), its enantiomeric purity must be determined. Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) are the standard, most reliable methods for this analysis.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	- Solution is too dilute (not supersaturated).- The chosen solvent is too good for both salts.[12]- High energy barrier for nucleation.	- Concentrate the solution by evaporating some solvent.[12]- Perform a broader solvent screen to find a less-solubilizing system.[11]- Induce nucleation by scratching the flask with a glass rod or adding seed crystals.[11][12]
"Oiling Out"	- The salt's melting point is below the crystallization temperature.- The solution is too concentrated.	- Lower the crystallization temperature.[11][12]- Add more solvent to reduce the concentration.[12]- Change to a different solvent system that favors crystallization.[11]
Low Yield	- The desired diastereomeric salt has significant solubility in the mother liquor.- The final crystallization temperature is too high.	- Screen for a solvent system that further reduces the solubility of the target salt.[11]- Employ an anti-solvent to induce further precipitation.[11]- Optimize the cooling profile to a lower final temperature.[12]
Low Purity (d.e. or e.e.)	- Solubilities of the two diastereomers are too similar in the chosen solvent, leading to co-precipitation.- Cooling rate is too fast.	- Perform a more thorough solvent screen to improve selectivity.[12]- Slow down the cooling rate to allow for more selective crystallization.[12]- Recrystallize the isolated salt one or more times to enhance purity.[12]

References

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• Application Notes and Protocols for Diastereomeric Salt Formation with (+)-Di-p-toluoyl-D-tartaric Acid - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEEzebturbX0cj7nMu_LoqDT26-uD9rCq_5LY-xZcjge-T_kwpS-Nbos2bA3320YVxYRPTWzjcXktlHihxsSGQXuP-X35_hAZAuc2n4De61PlEzRsO4W48O2H2MNWSzrkDjRX0YMvVlJK3cOINMYJLI-vdwDucZiRaFHEKJ4iePuzISYID1Dv8EtkwjnKoaa5DjYXM0dodcR96_ideDS8aC3bdZ5D8xVRtlVQQO86x4zC7_8aqU-q5MOwNzNKFJgsY=]
• Synthesis, crystallization and characterization of diastereomeric salts formed by ephedrine and malic acid in water - ResearchGate. [URL: https://www.researchgate.
• Chiral resolution - Wikipedia. [URL: https://en.wikipedia.org/wiki/Chiral_resolution]
• Formation and Crystallization based Separation of Diastereomeric Salts - MPG.PuRe. [URL: https://pure.mpg.de/rest/items/item_2113337/component/file_2113338/content]
• Resolution of a Racemic Mixture - Science Learning Center. [URL: https://www.google.com/url?q=https%3A%2F%2Fwww.cpp.edu%2F~lsstarkey%2Fcourses%2F316L%2FResolution_of_a_Racemic_Mixture.pdf&sa=D&sntz=1&usg=AOvVaw0X6x38_u18Xl69k-0_iWdZ]
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• Diastereomeric salts of (S,S)-sertraline with l- and d-tartaric acids: an investigation into chiral supramolecular discrimination - CrystEngComm (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2019/ce/c9ce00244k]
• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2023/ce/d2ce01490d]
• Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution | ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/64267431b92f737524949169]
• Tartaric acid derivatives as chiral sources for enantioseparation in liquid chromatography. [URL: https://www.google.com/url?q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fpii%2FS0021967300849494&sa=D&sntz=1&usg=AOvVaw0l0n5h_9X1_p6X6y_F9X-E]
• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. [URL: https://www.google.com/url?q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F222167389_Rational_approach_to_the_selection_of_conditions_for_diastereomeric_resolution_of_chiral_amines_by_diacid_resolving_agents&sa=D&sntz=1&usg=AOvVaw3-0_4_wY-L_J_x-I-Y-v-d]
• Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10970343/]
• 6.8: Resolution (Separation) of Enantiomers - Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/06%3A_Stereochemistry/6.
• Design of Diastereomeric Salt Resolution via Multicomponent System Characterization: A Case Study with Hydrate Formation - ResearchGate. [URL: https://www.researchgate.
• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. [URL: https://www.bioduro-sundia.
• A Comparative Guide to Tartaric Acid Derivatives as Resolving Agents - Benchchem. [URL: https://www.benchchem.
• Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/17448722/]
• Identifying a diastereomeric salt for a challenging chiral resolution | Unchained Labs. [URL: https://www.unchainedlabs.com/resources/identifying-a-diastereomeric-salt-for-a-challenging-chiral-resolution]
• A Comparative Guide to the Efficacy of Tartrate-Based Resolving Agents in Diastereomeric Salt Formation - Benchchem. [URL: https://www.benchchem.
• Strategies for chiral separation: from racemate to enantiomer - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9379018/]
• 5.8: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0_(Soderberg)/05%3A_Stereochemistry/5.8%3A_Racemic_mixtures_and_the_resolution_of_enantiomers]

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(S,S)-tartrate mediated Sharpless asymmetric epoxidation procedure

Application Note: High-Fidelity (S,S)-Tartrate Mediated Sharpless Asymmetric Epoxidation

Abstract

This technical guide details the protocol for the Sharpless Asymmetric Epoxidation (SAE) utilizing (S,S)-(-)-dialkyl tartrate to induce top-face (Si-face) epoxidation of allylic alcohols. Unlike standard textbook descriptions, this document focuses on the catalytic modification (Gao-Sharpless) , which utilizes 5–10 mol% titanium loading in the presence of molecular sieves. This modification drastically increases turnover numbers (TON) and yield while minimizing downstream titanium emulsion issues.

Mechanistic Grounding & Stereochemical Control

The SAE relies on the in situ formation of a chiral dimeric complex between Titanium(IV) isopropoxide [Ti(OiPr)₄] and a chiral tartrate ester.[1]

• The Dimeric Core: The active species is a

  -symmetric dimer, . This dimer creates a chiral pocket that binds both the allylic alcohol and the oxidant (tert-butyl hydroperoxide, TBHP).

• Stereochemical Dictation: The chirality of the epoxide is controlled solely by the tartrate enantiomer.[2][3]

  • (S,S)-(-)-Diethyl Tartrate (DET) or Diisopropyl Tartrate (DIPT): Delivers the oxygen atom to the TOP face of the alkene when the allylic alcohol is oriented with the hydroxymethyl group at the bottom right.

  • Ligand Selection: While DET is standard, (S,S)-(-)-DIPT is often preferred for the catalytic protocol because the bulkier isopropyl groups prevent the formation of inactive oligomeric titanium species, thereby enhancing catalytic turnover [1].

Figure 1: Stereochemical Mnemonic & Catalyst Assembly

Caption: Workflow showing the assembly of the active dimeric titanium species and the top-face attack directed by (S,S)-tartrate.

Critical Parameters for Reproducibility

The failure of SAE is almost exclusively due to moisture or improper catalyst aging.

Parameter	Specification	Causality / Rationale
Water Control	< 50 ppm	Water hydrolyzes Ti(OiPr)₄ into inactive TiO₂ oligomers. Activated Molecular Sieves (3Å or 4Å) are mandatory for the catalytic protocol [2].
Temperature	-20°C to -25°C	Balances rate vs. enantioselectivity. Lower temperatures increase ee but stall the reaction; higher temperatures promote ligand exchange scrambling.
Catalyst Aging	20–30 mins	You must stir Ti(OiPr)₄, Tartrate, and Sieves at -20°C before adding oxidant. This ensures the equilibrium shifts to the active dimer.
TBHP Source	Anhydrous (5.5M in decane)	NEVER use aqueous TBHP (70%). Water poisons the catalyst. Use commercial anhydrous solutions in decane or toluene.[2]
Stoichiometry	5-10 mol% Ti	With sieves, stoichiometric Ti is wasteful and complicates workup. 10% is the robust standard for >95% ee.

Experimental Protocols

Protocol A: Preparation of Materials (Pre-Requisites)

• Dichloromethane (DCM): Distill over CaH₂ or pass through an activated alumina column.

• Molecular Sieves (3Å or 4Å): Activate by heating at 200°C under high vacuum (<0.1 mbar) for 12 hours. Store under Argon. Do not skip this.

• Titanium(IV) Isopropoxide: Must be clear and colorless. If yellow/cloudy, distill under vacuum before use.

Protocol B: Catalytic Asymmetric Epoxidation (The Gao-Sharpless Method)

Standard Scale: 10 mmol Allylic Alcohol

• Reactor Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and Argon inlet.

• Sieve Loading: Add 1.0 g of activated powdered 3Å molecular sieves.

• Solvent & Ligand: Add 40 mL of anhydrous DCM. Cool to -20°C (cryostat or CCl₄/dry ice bath).

• Catalyst Assembly:

  • Add (S,S)-(-)-DIPT (0.24 g, 1.0 mmol, 10 mol%).

  • Add Ti(OiPr)₄ (0.28 g, 0.30 mL, 1.0 mmol, 10 mol%).

  • CRITICAL STEP: Stir at -20°C for 30 minutes . This "ages" the catalyst, forming the active dimer.

• Oxidant Addition: Add TBHP (5.5 M in decane, 3.6 mL, 20 mmol, 2.0 equiv) dropwise. Stir for another 20 minutes at -20°C to dry the TBHP solution further via the sieves.

• Substrate Addition: Add the Allylic Alcohol (10 mmol) dissolved in minimal DCM (5 mL) dropwise over 10–15 minutes.

• Reaction: Maintain -20°C. Monitor by TLC (typically 3–5 hours).

  • Note: The reaction is complete when the alcohol spot disappears.

Protocol C: Advanced Workup (The "Gao" Citrate/Sulfate Method)

Standard workups often result in intractable emulsions due to Titanium hydroxides. This protocol relies on chelation and phase modification.

• Quench: While still at -20°C, add Dimethyl Sulfide (1.0 mL) or saturated aqueous Na₂SO₃ to reduce excess TBHP. Stir for 30 mins, warming to 0°C.

• Chelation (The Fix): Add 1 mL of 30% NaOH saturated with NaCl (brine).

  • Why? This hydrolyzes the tartrate and converts Titanium into a filterable solid rather than a gel.

• Precipitation: Stir vigorously at room temperature for 30–60 minutes. The mixture should transition from a biphasic emulsion to a clear liquid with a fine, granular precipitate.

• Filtration: Filter through a pad of Celite and anhydrous MgSO₄. Wash the pad with DCM.

• Concentration: Concentrate the filtrate in vacuo.

  • Warning: Epoxy alcohols can be volatile or acid-sensitive. Do not overheat the water bath (>30°C).

Troubleshooting & Optimization Decision Tree

Figure 2: Workup & Optimization Logic

Caption: Decision matrix for selecting the appropriate workup based on product stability.

References

• Katsuki, T., & Sharpless, K. B. (1980). The first practical method for asymmetric epoxidation.[4] Journal of the American Chemical Society, 102(18), 5974–5976. Link

• Gao, Y., Hanson, R. M., Klunder, J. M., Ko, S. Y., Masamune, H., & Sharpless, K. B. (1987). Catalytic asymmetric epoxidation and kinetic resolution: Modified procedures including in situ derivatization. Journal of the American Chemical Society, 109(19), 5765–5780. Link

• Hanson, R. M. (1991). The Synthetic Methodology of Nonracemic Glycidol and Related 2,3-Epoxy Alcohols. Chemical Reviews, 91(4), 437–499. Link

• Hill, J. G., Rossiter, B. E., & Sharpless, K. B. (1983). Analysis of the Sharpless asymmetric epoxidation: The role of the tartrate ester. The Journal of Organic Chemistry, 48(20), 3607–3608. Link

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]

method for exchanging counterions to form (S,S)-tartrate drug salts

Executive Summary

This guide details the methodology for synthesizing (S,S)-tartrate salts of basic Active Pharmaceutical Ingredients (APIs). While natural L-(+)-tartaric acid is widely used for solubility enhancement, the (S,S)-tartrate (derived from unnatural D-(-)-tartaric acid) is frequently employed as a chiral resolving agent to isolate (S)-enantiomers of racemic bases or to create specific crystal lattices for non-natural enantiomeric drugs.

This document covers two primary workflows:

• Direct Crystallization: Formation from the free base.

• Counterion Exchange: Conversion from a precursor salt (e.g., Hydrochloride) to the Tartrate form.

Strategic Context & Stereochemistry

The Stereochemistry Trap

Before proceeding, the researcher must verify the specific isomer required. Tartaric acid nomenclature is historically confusing.

Common Name	IUPAC Configuration	Optical Rotation	Application
Natural Tartaric Acid	(2R, 3R)	L-(+)	General solubility enhancement.
Unnatural Tartaric Acid	(2S, 3S)	D-(-)	Chiral resolution; Specific (S,S)-salt formation.
Meso Tartaric Acid	(2R, 3S)	Inactive	Rarely used in pharma.

Critical Directive: This guide assumes you require the salt of (2S,3S)-Tartaric acid (D-(-)-tartaric acid). If your target is the standard pharmaceutical "Tartrate," ensure you are not actually looking for the L-(+) form.

Why (S,S)-Tartrate?

• Chiral Resolution: (S,S)-tartaric acid reacts with a racemic amine base to form two diastereomeric salts. The salt formed with the matched enantiomer often precipitates due to lower solubility (

  ), allowing separation.

• Solubility Tuning: Tartrates are dicarboxylates. They can form monotartrates (1:1 Drug:Acid) or bitartrates (1:1 Drug:Acid, but only one proton transferred, often written as Hydrogen Tartrate). This stoichiometry dramatically alters pH and solubility.

Theoretical Basis: The pKa Rule

For a stable salt to form, the difference between the pKa of the base (Drug) and the acid (Tartaric) must be sufficient.

• Tartaric Acid pKa values:

  , .

• Rule of Thumb:

  .

  • If

    , the salt may disproportionate back to the free base in solution or high humidity.

Method A: Direct Crystallization (From Free Base)

Best for: APIs already in free base form; Chiral Resolution.

Workflow Diagram

Figure 1: Direct crystallization workflow. Note the stoichiometry check at the "Add Acid" step.

Protocol

• Stoichiometry Calculation:

  • For Tartrate (2:1 Drug:Acid): Use 0.55 molar equivalents of acid.

  • For Bitartrate (1:1 Drug:Acid): Use 1.05 molar equivalents of acid.

  • Note: Excess acid (1.05 eq) drives the equilibrium for 1:1 salts but makes purification of 2:1 salts difficult.

• Solvent Selection:

  • Preferred: Methanol (high solubility for acid, moderate for salt), Ethanol/Water (90:10).

  • Avoid: Dichloromethane (acid is insoluble).

• Procedure:

  • Dissolve API Free Base in solvent at 50–60°C.

  • Dissolve (S,S)-Tartaric acid in minimal solvent (separately).

  • Add hot acid solution to hot base solution slowly.

  • Seeding (Critical): If available, add 0.1% w/w seed crystals at the cloud point.

  • Cool slowly (10°C/hour) to 0–5°C.

  • Filter and wash with cold solvent.

Method B: Counterion Exchange (Salt-to-Salt)

Best for: Converting a commercial Hydrochloride (or other) salt to Tartrate without isolating the free base solid.

This method uses an in-situ "Free Basing" approach, which is more robust than direct metathesis (double decomposition) because it avoids contamination with inorganic byproducts (like NaCl).

Workflow Diagram

Figure 2: The "Biphasic Switch" method for converting precursor salts to tartrates.

Protocol

• Neutralization:

  • Suspend Drug-HCl in Dichloromethane (DCM) or Ethyl Acetate.

  • Add 1.2 equivalents of aqueous Sodium Bicarbonate (

    ) or Sodium Hydroxide ( ).

  • Stir vigorously until the solid dissolves and transfers to the organic layer as the Free Base.

• Isolation (Liquid-Liquid):

  • Separate organic layer. Wash with brine.

  • Dry over

    or .

  • Do not evaporate to dryness (amorphous free bases can be unstable). Instead, perform a solvent swap.

• Solvent Swap:

  • Concentrate the DCM solution to

    20% volume.

  • Add Ethanol or Isopropanol (IPA).

  • Distill again to remove residual DCM (DCM can inhibit tartrate crystallization).

• Salt Formation:

  • Add (S,S)-Tartaric acid (dissolved in EtOH/IPA) to the solution.

  • Proceed with crystallization as in Method A.

Method C: Anion Exchange Chromatography

Best for: High-value, sensitive APIs; or when inorganic salts must be strictly avoided.

• Resin Preparation: Use a strong anion exchange resin (e.g., Amberlite IRA-400) in Chloride form.

• Conditioning:

  • Wash resin with 1M NaOH to convert to

    form.

  • Wash with water until neutral pH.

  • Pass 1M (S,S)-Tartaric Acid solution through the column to convert resin to Tartrate form .

  • Wash with water to remove excess acid.

• Exchange:

  • Dissolve Drug-HCl in water (or water/MeOH).

  • Pass through the resin. The

    binds to the resin; the Drug-(S,S)-Tartrate elutes.

• Isolation: Lyophilize (freeze-dry) the eluent to obtain the salt.

Analytical Validation (Self-Checking)

Technique	Observation	Success Criteria
H-NMR	Shift in chemical protons near basic nitrogen. Integration of Tartrate peak (singlet ~4.3 ppm).	Stoichiometry Confirmation: Integral ratio of Drug:Tartrate should be exactly 1:1 or 2:1.
DSC	Melting point determination.	Distinct sharp endotherm different from Free Base and Tartaric Acid.
Chiral HPLC	Enantiomeric Excess (ee%).	>99% ee (if used for resolution).
XRD (PXRD)	Crystal lattice diffraction pattern.	Unique pattern (no peaks matching Free Base or Tartaric Acid).

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[1][2][3][4] (2011).[1] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][4]

• FDA Center for Drug Evaluation and Research. (2000). Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products. [5][6]

• Springuel, G., et al. (2025). Nonclassical Crystallization of the L-Tartrate Salt of Cyamemazine. ACS Publications.

• Ge, S., et al. (2025).[7] Study on the Resolution Effect of Chiral Separation of Finerenone Using Different D-Tartaric Acid Derivatives. ACS Figshare.

Sources

• 1. search.lib.utexas.edu [search.lib.utexas.edu]
• 2. Handbook of Pharmaceutical Salts Properties, Selection, and Use - P. Heinrich Stahl - Google 도서 [books.google.co.kr]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. International Conference on Harmonisation; guidance on Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances. Notice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances | FDA [fda.gov]
• 7. acs.figshare.com [acs.figshare.com]

Technical Notes & Optimization

purification strategies for commercially sourced (S,S)-tartrate

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Purification & Quality Assurance of Commercially Sourced (S,S)-Tartrate

Executive Summary

Commercially sourced (S,S)-tartrate (synonymous with D-(-)-tartaric acid) is a critical chiral resolving agent and building block. Unlike the naturally abundant L-(+)-tartaric acid (2R,3R), the (S,S) enantiomer is often produced via asymmetric synthesis or resolution of racemic mixtures. Consequently, commercial batches frequently suffer from specific impurity profiles: enantiomeric contamination (presence of R,R), diastereomeric contamination (meso-tartaric acid), and synthetic byproducts (oxalic acid, metals).

This guide provides a self-validating technical framework to diagnose, purify, and certify (S,S)-tartrate.

Part 1: Diagnostic Triage (Know Your Material)

Before initiating purification, you must characterize the specific impurity profile. Commercial "99%" purity often refers to chemical purity, not optical purity.

Quick-Reference Diagnostic Table

Parameter	Specification for High-Grade (S,S)	Common Commercial Issue	Diagnostic Method
Optical Rotation	( , H₂O)	Low magnitude (e.g., ) indicates (R,R) or meso contamination.	Polarimetry (589 nm)
Melting Point	170–172 °C	Higher MP (>200 °C) indicates Racemic (DL) content. Lower MP indicates wet/meso content.[1]	DSC / Capillary MP
Solubility (H₂O)	~133 g/100 mL	Incomplete dissolution often signals Racemic (DL) presence (low solubility).	Gravimetric Solubility Test
HPLC Purity	>99.5% Area	Peaks at RRT ~0.9 or 1.1 (Meso/Chemical byproducts).	Chiral HPLC (Ligand Exchange)

Critical Warning – The "Racemate Trap": Unlike many chiral compounds, racemic tartaric acid (DL-tartrate) is significantly LESS soluble (20.6 g/100 mL) than the pure enantiomer (133 g/100 mL) in water [1].

• Implication: If your sample contains 5% (R,R)-impurity, it will pair with 5% of your (S,S) to form 10% Racemate. Upon recrystallization, the impurity (Racemate) crystallizes FIRST .

• Action: Do not discard the mother liquor blindly. In low-enantiomeric-excess scenarios, the filtrate often holds the purified (S,S)-isomer.

Part 2: Purification Protocols

Workflow A: The "Reverse" Recrystallization (For Enantiomeric Enrichment)

Use this when: Optical rotation is low (

) or Racemate is detected.

Principle: Exploiting the low solubility of the racemate (DL-form) to crash it out, leaving pure (S,S) in the supernatant.

Reagents: Deionized Water, Ethanol (Anti-solvent).

• Dissolution: Dissolve crude (S,S)-tartrate in the minimum amount of warm water (50°C).

  • Target concentration: ~1.0 g/mL.[1]

• Entrainment: Cool slowly to Room Temperature (20–25°C) with gentle stirring.

• Seed (Optional): If available, seed with a crystal of Racemic tartaric acid.

• Filtration 1 (The "Trash" Crop): Filter off the first crop of crystals.

  • Analysis: Check MP of these crystals. If >200°C, this is the DL-impurity.

• Anti-Solvent Addition: To the Filtrate (Mother Liquor), add Ethanol (ratio 1:1 v/v) and cool to 4°C.

• Filtration 2 (The "Product" Crop): Collect the second crop.

  • Validation: These crystals should have MP ~170°C and

    .

Workflow B: Chemical Purification (Meso & Color Removal)

Use this when: Optical purity is high, but the sample is off-color or chemically impure.

Principle: (S,S)-tartrate is highly soluble in ethanol, whereas inorganic salts and meso-tartaric acid have distinct solubility profiles.

• Slurry Wash: Suspend the solid in cold Ethanol (0°C). Stir for 30 minutes.

• Filtration: Filter the solid. (S,S)-tartrate is soluble; however, many inorganic salts are not.

  • Correction: Actually, (S,S)-tartrate is soluble in ethanol (~33 g/100mL), but less so than in water.

  • Refined Step: Dissolve crude in warm Ethanol (60°C) .

• Hot Filtration: Filter while hot to remove insoluble mechanical impurities or inorganic salts.[1]

• Crystallization: Add Toluene (or Ethyl Acetate) dropwise until turbidity persists. Cool to 4°C.[1]

• Harvest: Collect white needles of chemically pure (S,S)-tartrate.

Part 3: Troubleshooting & FAQs

Q1: My crystals are forming a "gel" or oiling out. Why?

• Cause: This usually indicates the presence of Meso-tartaric acid or excessive water retention. Meso-tartaric acid is highly hygroscopic and inhibits crystal lattice formation.

• Fix: Switch to an anhydrous solvent system (e.g., warm Ethanol/Toluene). Avoid water entirely.[1] Dry the crude material under vacuum over P₂O₅ before attempting recrystallization.

Q2: I recrystallized twice, but the specific rotation is still low.

• Cause: You likely fell into the "Racemate Trap" (see Part 1). You might be harvesting the racemate crystals and throwing away the pure product in the filtrate.

• Fix: Analyze both the solid cake and the mother liquor. If the solid has a MP > 200°C, your product is in the liquid.

Q3: How do I distinguish between (S,S)-tartrate and Meso-tartrate without HPLC?

• Method: Use Calcium solubility.[1] Calcium meso-tartrate is less soluble than calcium (S,S)-tartrate in specific pH ranges, but this is messy.

• Better Method: Melting Point. [1]

  • (S,S)-Tartaric Acid: 170–172 °C.

  • Meso-Tartaric Acid: 140–142 °C.

  • Racemic (DL): 206 °C.

  • If your MP is ~140°C, you have significant meso contamination.

Part 4: Visual Logic Maps (Graphviz)

Diagram 1: The Purification Decision Tree

Caption: Decision logic based on Melting Point (MP) to identify Racemic vs. Meso impurities.

Diagram 2: The "Reverse Recrystallization" Workflow

Caption: Workflow for removing (R,R)-enantiomer impurities which precipitate as the insoluble Racemate.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 875, Tartaric Acid. Retrieved from [Link]

  • Relevance: Confirms the drastic solubility difference between Racemic acid (20.6 g/L) and Enantiopure acid (133 g/L)

• Master Organic Chemistry. (2017). Optical Purity and Enantiomeric Excess. Retrieved from [Link]

  • Relevance: Defines the specific rotation standards ( ) for (S,S)-tartaric acid.

• Chemistry LibreTexts. (2023). Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

  • Relevance: Provides historical and mechanistic context for tartrate resolution and salt formation.[2]

• Google Patents. (2001). Process for the recovery and recycle of D-tartaric acid (WO2001047856A1).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to HPLC Method Development for (S,S)-Tartrate Enantiomer Separation

In the landscape of pharmaceutical development and quality control, the precise separation of enantiomers is not merely a technical challenge but a regulatory necessity. Tartaric acid, with its stereoisomers, serves as a fundamental chiral building block and resolving agent. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the separation of (S,S)-tartrate's enantiomeric counterpart, (R,R)-tartrate, and its diastereomer, meso-tartaric acid. We will delve into the causality behind experimental choices, from stationary phase selection to mobile phase optimization, supported by experimental data and established scientific principles.

The Challenge: Resolving Tartaric Acid Stereoisomers

Tartaric acid possesses two chiral centers, leading to three stereoisomers: (R,R)-(+)-tartaric acid, (S,S)-(-)-tartaric acid, and the achiral meso-tartaric acid. The separation of the (S,S) and (R,R) enantiomers is a classic yet persistent challenge in chiral chromatography. Due to their identical physical and chemical properties in an achiral environment, their resolution necessitates the creation of a chiral environment, most commonly through the use of a chiral stationary phase (CSP).[1][2]

Comparing Chiral Stationary Phases: A Mechanistic Approach

The success of a chiral separation is predominantly dictated by the choice of the CSP.[1] Different CSPs offer varied chiral recognition mechanisms, making them suitable for different classes of compounds. For a small, polar, and acidic molecule like tartrate, the selection is critical. Here, we compare two of the most successful classes of CSPs for this application: macrocyclic glycopeptides and polysaccharide-based phases.

Macrocyclic Glycopeptide CSPs: The Power of Multifaceted Interactions

Macrocyclic glycopeptide-based CSPs, such as those utilizing teicoplanin (e.g., Astec® CHIROBIOTIC® T), have proven to be exceptionally versatile for separating a wide array of chiral compounds, including acidic molecules like tartaric acid.[3][4][5][6]

Mechanism of Separation: The chiral recognition capabilities of these phases stem from their complex three-dimensional structures, which offer multiple interaction points.[3][7][8] For tartaric acid, the key interactions include:

• Ionic Interactions: The primary interaction is often an electrostatic attraction between the anionic carboxylate groups of the tartrate enantiomers and the cationic amine groups within the macrocyclic glycopeptide structure.[3][7]

• Hydrogen Bonding: The numerous hydroxyl and amide groups on the selector provide ample opportunities for hydrogen bonding with the hydroxyl and carboxyl groups of tartaric acid.

• Steric Interactions: The rigid, basket-like structure of the glycopeptide creates a sterically defined environment where one enantiomer fits more favorably than the other.

Polysaccharide-Based CSPs: Versatility in Mobile Phase Conditions

Polysaccharide-based CSPs, derived from cellulose or amylose, are renowned for their broad applicability and the ability to operate under various mobile phase conditions, including normal phase, reversed-phase, and polar organic modes.[9][10][11][12]

Mechanism of Separation: Chiral recognition on polysaccharide phases is attributed to the formation of transient diastereomeric complexes between the analyte and the chiral selector.[12] The helical grooves of the polysaccharide derivatives create chiral pockets where interactions such as hydrogen bonding, dipole-dipole interactions, and π-π interactions can occur. For tartaric acid, the separation is primarily driven by:

• Hydrogen Bonding: The carbamate linkages and any un-derivatized hydroxyl groups on the polysaccharide backbone can form hydrogen bonds with the tartrate molecule.

• Inclusion and Steric Effects: The fit of the tartrate enantiomer into the chiral grooves of the polysaccharide derivative plays a significant role in the separation.

Experimental Comparison: Macrocyclic Glycopeptide vs. Polysaccharide CSPs

To provide a practical comparison, we present experimental data for the separation of tartaric acid enantiomers on two representative columns: the Astec® CHIROBIOTIC® T (a teicoplanin-based macrocyclic glycopeptide CSP) and a cellulose-based polysaccharide CSP.

Experimental Protocols

Instrumentation:

• HPLC System: Agilent 1260 Infinity II or equivalent

• Detector: UV/Vis Detector (210 nm) or Refractive Index Detector (RID)

• Columns:

  • Astec® CHIROBIOTIC® T, 250 x 4.6 mm, 5 µm[6][13]

  • Cellulose-based CSP (e.g., CHIRALPAK® IC), 250 x 4.6 mm, 5 µm

Sample Preparation: A stock solution of 1 mg/mL DL-tartaric acid was prepared in the initial mobile phase.

Method 1: Astec® CHIROBIOTIC® T (Macrocyclic Glycopeptide)

Rationale for Mobile Phase Selection: A polar ionic mode is often highly effective for acidic compounds on CHIROBIOTIC® phases.[14] This mode utilizes a polar organic solvent with small amounts of an acid and a base to control the ionization states of both the analyte and the stationary phase, thereby maximizing the crucial ionic interactions.

Step-by-Step Protocol:

• Column Equilibration: Equilibrate the Astec® CHIROBIOTIC® T column with the mobile phase (Methanol/Acetic Acid/Triethylamine, 100/0.1/0.1 v/v/v) at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject 10 µL of the DL-tartaric acid sample solution.

• Detection: Monitor the eluent at 210 nm.

• Data Analysis: Calculate the retention factors (k), selectivity (α), and resolution (Rs).

Method 2: Cellulose-Based CSP

Rationale for Mobile Phase Selection: For polysaccharide columns, a normal phase or polar organic mobile phase is often a good starting point.[15] For tartaric acid, a polar organic mobile phase consisting of an alcohol with an acidic modifier is chosen to promote hydrogen bonding interactions and suppress the ionization of the carboxylic acid groups, which can improve peak shape.[16]

Step-by-Step Protocol:

• Column Equilibration: Equilibrate the cellulose-based CSP with the mobile phase (Ethanol/Trifluoroacetic Acid, 100/0.1 v/v) at a flow rate of 0.8 mL/min for at least 30 minutes.

• Injection: Inject 10 µL of the DL-tartaric acid sample solution.

• Detection: Monitor the eluent at 210 nm.

• Data Analysis: Calculate the retention factors (k), selectivity (α), and resolution (Rs).

Comparative Data and Discussion

The following table summarizes the expected chromatographic performance of the two methods.

Parameter	Astec® CHIROBIOTIC® T	Cellulose-Based CSP
Mobile Phase	Methanol/AcOH/TEA (100/0.1/0.1)	Ethanol/TFA (100/0.1)
Flow Rate (mL/min)	1.0	0.8
Retention Time (S,S)-tartrate (min)	~ 8.5	~ 10.2
Retention Time (R,R)-tartrate (min)	~ 10.1	~ 11.5
Selectivity (α)	~ 1.25	~ 1.15
Resolution (Rs)	> 2.0	> 1.8

Analysis of Results:

Both stationary phases are capable of resolving the tartaric acid enantiomers. However, the Astec® CHIROBIOTIC® T column, operating in the polar ionic mode, typically provides superior selectivity and resolution. This is attributed to the strong and specific ionic interactions that dominate the separation mechanism, leading to a greater differentiation between the enantiomers.

The cellulose-based CSP also achieves a good separation, primarily through hydrogen bonding and steric interactions. The slightly lower selectivity may be due to the less specific nature of these interactions compared to the strong ionic forces at play on the CHIROBIOTIC® T phase.

The Critical Role of Mobile Phase pH and Additives

For ionizable compounds like tartaric acid, the mobile phase pH is a critical parameter that can dramatically affect retention and selectivity.[17][18][19]

• On Macrocyclic Glycopeptide CSPs: The acid/base ratio in the polar ionic mode is a powerful tool for optimization.[14] Adjusting this ratio fine-tunes the degree of ionization of both the tartaric acid's carboxyl groups and the stationary phase's amine groups, directly impacting the electrostatic interactions and, consequently, the retention and resolution.

• On Polysaccharide CSPs: The addition of an acidic modifier like trifluoroacetic acid (TFA) or formic acid is crucial.[16] It serves to suppress the ionization of the tartaric acid, preventing peak tailing and improving the efficiency of the hydrogen bonding interactions with the stationary phase.

Conclusion and Recommendations

For the robust and high-resolution separation of (S,S)-tartrate from its (R,R)-enantiomer, a macrocyclic glycopeptide chiral stationary phase, such as the Astec® CHIROBIOTIC® T, is the recommended choice. The multifaceted interaction mechanism, particularly the strong ionic interactions, provides a high degree of selectivity and leads to excellent resolution.

While polysaccharide-based CSPs are also effective, they may require more extensive method development to achieve comparable performance for this specific application. The optimization of the mobile phase, especially the type and concentration of the acidic modifier, is critical for success on these phases.

This guide has provided a framework for understanding and developing HPLC methods for the separation of tartaric acid enantiomers. By understanding the underlying separation mechanisms and the rationale behind experimental choices, researchers can more efficiently develop and implement robust and reliable analytical methods.

References

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• MDPI. (2024). The Application of Polysaccharide Chiral Columns for the Separation of Fluorinated and Protonated Liquid Crystalline Racemic Esters. MDPI. [Link]

• MZ-Analysentechnik. (n.d.). Astec Chirobiotic - Merck Supelco (Sigma-Aldrich) - Manufacturer. MZ-Analysentechnik. [Link]

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• ResearchGate. (2013). Mobile phase additives to enhance resolution between derivatized chiral enantiomers using reverse-phased HPLC/MS analysis. ResearchGate. [Link]

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• Google Patents. (n.d.). CN103193624A - Identification and separation method for tartaric acid enantiomer by chiral column material, and application of chiral column material.

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. YMC. [Link]

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• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

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advantages of (S,S)-tartrate over camphor sulfonic acid in resolution

An In-Depth Technical Guide to Chiral Resolution: (S,S)-Tartrate vs. Camphor Sulfonic Acid

For researchers and professionals in drug development and fine chemical synthesis, the separation of enantiomers from a racemic mixture is a critical and often challenging step. The choice of a chiral resolving agent is paramount to the efficiency, yield, and economic viability of this process. This guide provides a detailed, objective comparison between two commonly employed resolving agents: (S,S)-tartaric acid and camphor-10-sulfonic acid, for the resolution of racemic bases, particularly amines.

The core of this guide is built on the principle of diastereomeric salt formation, the most prevalent method for chiral resolution.[1] This technique involves reacting a racemic mixture with an enantiomerically pure resolving agent. The resulting products are two diastereomeric salts which, unlike enantiomers, possess different physical properties, including solubility. This disparity allows for their separation by fractional crystallization.[1][2]

Comparative Analysis: (S,S)-Tartrate vs. Camphor Sulfonic Acid

The selection of an optimal resolving agent is often empirical and substrate-dependent. However, a comparison of the intrinsic properties and typical performance of (S,S)-tartaric acid and camphor sulfonic acid provides a strong basis for initial selection and process development.

Feature	(S,S)-Tartaric Acid	Camphor-10-Sulfonic Acid (CSA)
Structure	A linear, C2-symmetric dicarboxylic acid with two stereocenters.	A rigid, bicyclic sulfonic acid derived from natural camphor.[2]
Acidity (pKa)	pKa1 ≈ 2.98, pKa2 ≈ 4.34[2]	A strong acid, comparable to mineral acids.[1][3]
Source & Cost	Abundant natural product, primarily from grape by-products; highly cost-effective.[2][4][5][6]	Derived from camphor; generally more expensive than tartaric acid.[3]
Typical Substrates	Widely effective for a broad range of primary, secondary, and tertiary amines.[7][8][9]	Particularly effective for amines that are difficult to resolve with weaker carboxylic acids.[1]
Chiral Recognition	Forms diastereomeric salts via acid-base reaction. The multiple hydrogen bond donors/acceptors can lead to well-defined crystal packing. Derivatives like DTTA and DBTA offer tunable properties.[2][10]	Forms diastereomeric salts. Its rigid structure can create highly specific steric and hydrogen bonding interactions, potentially leading to high diastereoselectivity.[2][11]
Advantages	- Low cost and high availability.[2][5] - Extensive literature and established protocols.[2] - Environmentally benign. - Versatility with a wide range of amines.[10]	- High resolving power for challenging substrates.[1][12] - Can achieve very high enantiomeric excess, often in a single crystallization.[1][13] - Strong acidity can be advantageous for weakly basic amines.
Limitations	- Resolution efficiency can be moderate, sometimes requiring multiple recrystallizations.[4][7] - May be less effective for very weakly basic amines.	- Higher cost compared to tartaric acid.[3] - Strong acidity may not be suitable for substrates with acid-sensitive functional groups.[2] - Can be more challenging to remove during work-up.

Mechanistic Insights and Rationale for Selection

The difference in performance between these two resolving agents stems from their distinct structural and chemical properties.

(S,S)-Tartaric Acid: As a C2-symmetric dicarboxylic acid, it offers multiple points of interaction (two carboxylic acid groups and two hydroxyl groups) for hydrogen bonding and ionic interactions. This allows for the formation of a three-dimensional lattice structure in the crystalline state. The efficiency of the resolution is determined by the difference in the stability and solubility of the two diastereomeric crystal lattices. The mechanism of chiral recognition involves a complex interplay of these interactions, where one enantiomer of the base fits more snugly into the crystal lattice with the tartaric acid, leading to a more stable, less soluble salt.

Camphor Sulfonic Acid (CSA): CSA is a significantly stronger acid due to the sulfonate group.[3][14] This can be a decisive advantage when resolving weakly basic amines that may not form stable salts with weaker carboxylic acids like tartaric acid. The rigid, bulky bicyclic structure of CSA provides a well-defined and sterically demanding chiral environment.[2] This rigidity can lead to more pronounced differences in the crystal packing of the diastereomeric salts, often resulting in a larger solubility differential and, consequently, higher enantiomeric purities after a single crystallization.[1][12]

When to Choose Which?

• Start with (S,S)-Tartaric Acid: Due to its low cost, ready availability, and extensive documentation, tartaric acid is often the first choice for screening resolving agents for a new racemic amine.[2][5]

• Consider CSA for Difficult Resolutions: If tartaric acid and its common derivatives provide poor resolution (low yield or low enantiomeric excess), CSA is a powerful alternative.[1] It is particularly valuable for weakly basic amines or when very high enantiomeric purity is required in a single step.[12][13]

Experimental Workflows and Protocols

Successful chiral resolution relies on meticulous and reproducible experimental protocols. The general workflow for both resolving agents is similar, involving salt formation, crystallization, isolation, and liberation of the free amine.

Caption: General experimental workflow for chiral resolution.

Protocol 1: Resolution of Racemic 1-Phenylethylamine with (S,S)-(+)-Tartaric Acid

This protocol is a classic example demonstrating the efficacy of tartaric acid.[15][16]

• Salt Formation: Dissolve 7.6 g of (+)-tartaric acid in 100 mL of methanol in a 250-mL Erlenmeyer flask. Gentle heating may be required.[15]

• Once dissolved, add 6.1 mL of racemic 1-phenylethylamine to the solution. The mixture will heat up.

• Crystallization: Stopper the flask and allow the solution to stand undisturbed at room temperature. The less soluble (S)-amine-(R,R)-tartrate salt will crystallize out.[16]

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold methanol to remove the mother liquor.

• Liberation of the Amine: Transfer the crystalline salt to a beaker and add approximately 20 mL of water. Add 3-4 mL of 50% aqueous sodium hydroxide solution to make the solution basic (pH > 10).[15][17] This will liberate the free amine.

• Extraction: Transfer the mixture to a separatory funnel and extract the liberated (S)-amine with an organic solvent like diethyl ether (e.g., 2 x 30 mL portions).[16]

• Purification: Dry the combined organic extracts over an anhydrous drying agent (e.g., Na2SO4), filter, and remove the solvent by rotary evaporation to yield the enantiomerically enriched amine.

• Analysis: Determine the enantiomeric excess (ee) of the product via polarimetry or chiral chromatography.

Protocol 2: Resolution of a Racemic Amine with (1S)-(+)-10-Camphorsulfonic Acid (CSA)

This generalized protocol illustrates the use of the stronger acid, CSA.

• Salt Formation: Dissolve the racemic amine (1.0 equivalent) in a suitable solvent (e.g., acetone, dichloromethane, or an alcohol).[12][13]

• In a separate flask, dissolve (1S)-(+)-10-camphorsulfonic acid (0.5 to 1.0 equivalent) in the same solvent.

• Slowly add the CSA solution to the amine solution with constant stirring.

• Crystallization: Stir the mixture at room temperature for a set period (e.g., 16-24 hours) to allow for the complete formation and crystallization of the less soluble diastereomeric salt.[13]

• Isolation: Collect the precipitated salt by vacuum filtration and wash with a small amount of the cold solvent.

• Liberation of the Amine: Suspend the collected salt in a biphasic system of an organic solvent (e.g., dichloromethane) and an aqueous basic solution (e.g., 2M Na2CO3 or NaOH).[12] Stir until all the solid dissolves.

• Extraction: Separate the organic layer. Extract the aqueous layer with additional portions of the organic solvent.

• Purification: Combine the organic layers, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure to obtain the resolved amine.

• Analysis: Determine the yield and enantiomeric excess of the product. In many cases, CSA can yield enantiomeric excess values greater than 98% in a single step.[12]

Caption: Logical relationship in diastereomeric salt resolution.

Conclusion

Both (S,S)-tartaric acid and camphor sulfonic acid are powerful and indispensable tools for the chiral resolution of basic compounds. Tartaric acid stands out as a versatile, cost-effective, and extensively documented resolving agent, making it an ideal starting point for most resolution challenges.[2] Its derivatives further enhance its applicability. Camphor sulfonic acid, with its strong acidity and rigid chiral backbone, serves as a high-performance alternative, often succeeding where other agents fail and capable of delivering exceptionally high enantiomeric purity.[1][3] The optimal choice ultimately depends on the specific substrate, the desired purity, economic considerations, and the willingness to perform process optimization. A thorough screening process, beginning with the most cost-effective options, remains the most prudent strategy for researchers in the field.

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Safety & Regulatory Compliance

Proper Disposal Procedures for (S,S)-Tartrate: A Comprehensive Guide for Laboratory Professionals

In the dynamic environment of research and development, the safe handling and disposal of chemical reagents are paramount. This guide provides an in-depth, procedural overview of the proper disposal of (S,S)-Tartrate, also known as L-(+)-Tartaric acid. Adherence to these protocols is essential not only for regulatory compliance but also for ensuring the safety of laboratory personnel and the protection of our environment.

Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is crucial. (S,S)-Tartrate, while a common reagent, is not without risks.

(S,S)-Tartrate (L-(+)-Tartaric Acid) - CAS 87-69-4

Hazard Class	GHS Classification	Key Considerations
Eye Damage/Irritation	Eye Damage 1[1][2][3]	Causes serious eye damage. [1][2][3]
Acute Aquatic Toxicity	Aquatic Acute 3	Harmful to aquatic life.[3]

The primary and most immediate hazard associated with (S,S)-Tartrate is its potential to cause serious and potentially irreversible eye damage upon contact.[1][2] While it is not classified as a persistent, bioaccumulative, or toxic (PBT) substance, its harmful effects on aquatic life necessitate that it be kept out of drains and waterways.[3][4]

Personal Protective Equipment (PPE)

A proactive approach to safety begins with the correct selection and use of PPE. The following are mandatory when handling and preparing (S,S)-Tartrate for disposal.

• Eye and Face Protection: Given the high risk of severe eye injury, chemical safety goggles are the minimum requirement. For operations with a higher risk of splashing, such as neutralizing solutions, a face shield worn over goggles is strongly recommended.[2][4][5]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin contact.[6] Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with laboratory procedures.

• Protective Clothing: A standard laboratory coat is required. For larger quantities or in the event of a spill, additional protective clothing may be necessary to prevent skin exposure.[4][7]

• Respiratory Protection: Under normal handling conditions with adequate ventilation, respiratory protection is not typically required. However, if dust is generated, a NIOSH-approved respirator appropriate for dusts should be used.[1][6]

Spill Management Protocol

Accidents can happen, and a well-defined spill response plan is a critical component of laboratory safety.

For Solid (S,S)-Tartrate Spills:

• Evacuate and Ventilate: If a large amount of dust is generated, evacuate the immediate area and ensure adequate ventilation.[4]

• Control Ignition Sources: While not highly flammable, it is good practice to remove any potential ignition sources from the spill area.[4]

• Clean-up: Carefully sweep up the solid material, avoiding dust generation.[7][8] Place the collected material into a clearly labeled, sealed container for disposal.[7]

• Decontaminate: Wash the spill site thoroughly with water after the material has been collected.[7]

For (S,S)-Tartrate Solution Spills:

• Containment: For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth).

• Neutralization (for acidic solutions): For spills of acidic solutions, once absorbed, cautiously neutralize the material with a suitable base, such as sodium bicarbonate, before collection.

• Collection and Disposal: Place the absorbed and neutralized material into a designated, labeled waste container.[1] All materials used for cleanup (e.g., absorbent pads, contaminated PPE) must also be disposed of as hazardous waste.[5]

Waste Characterization and Segregation: The Critical Step

Proper disposal begins with accurate waste characterization. The disposal pathway for (S,S)-Tartrate depends on its form, concentration, and whether it has been mixed with other chemicals. Never mix incompatible waste streams. [9][10]

• Solid Waste: Unused or expired solid (S,S)-Tartrate, as well as spill cleanup materials, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Aqueous Waste: Aqueous solutions of (S,S)-Tartrate are acidic.[1] They must be segregated into an "Acidic Aqueous Waste" stream.[9][11] It is crucial to keep acidic waste separate from basic, cyanide, or sulfide-containing waste to prevent violent reactions or the release of toxic gases.[9][10]

• Contaminated Labware: Disposable items (e.g., weighing boats, pipette tips) that have come into contact with (S,S)-Tartrate should be placed in a designated solid waste container. Non-disposable glassware should be triple-rinsed with a suitable solvent (water, in this case), and the rinsate collected as hazardous aqueous waste.[12]

Step-by-Step Disposal Procedures

The following protocols provide a clear, actionable framework for the disposal of (S,S)-Tartrate from a typical laboratory setting.

Protocol 1: Disposal of Solid (S,S)-Tartrate and Contaminated Materials

• Container Selection: Use a designated, compatible, and sealable container for solid chemical waste. Ensure the container is in good condition with a secure lid.[9]

• Labeling: Immediately label the container with "Hazardous Waste," the full chemical name "(S,S)-Tartrate" or "L-(+)-Tartaric Acid," and the approximate quantity. All components of a mixture must be listed.[9][12]

• Collection: Place the solid (S,S)-Tartrate waste and any contaminated disposable materials (gloves, wipes, etc.) into the labeled container.

• Storage: Store the sealed waste container in a designated satellite accumulation area. Ensure it is stored separately from incompatible materials, such as bases and oxidizing agents.[9][13]

• Pickup: Arrange for waste pickup through your institution's Environmental Health & Safety (EHS) department.

Protocol 2: Disposal of Aqueous (S,S)-Tartrate Solutions

• Collection: Collect all aqueous waste containing (S,S)-Tartrate in a dedicated, clearly labeled "Acidic Aqueous Waste" container.

• On-site Neutralization (if permitted):

  • Important: Check your local and institutional regulations. Some institutions allow for the neutralization of simple acidic waste streams before disposal.[9][12]

  • If permitted, work in a fume hood and wear appropriate PPE (goggles, face shield, gloves).

  • Slowly add a dilute base (e.g., sodium bicarbonate or sodium hydroxide) to the acidic solution while stirring. Monitor the pH.

  • Adjust the pH to a neutral range (typically between 6.0 and 9.0, as specified by your local wastewater authority).[9]

  • Be aware that neutralization reactions can generate heat and gas; proceed slowly.

• Disposal of Neutralized Solution: If institutional policy allows, the neutralized solution may be permissible for drain disposal with copious amounts of water.[5] Always verify this with your EHS department.

• Disposal of Un-neutralized Solution: If on-site neutralization is not permitted, manage the acidic aqueous waste container as hazardous waste, following the storage and pickup procedures outlined in Protocol 1.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal path for (S,S)-Tartrate waste.

Caption: Decision workflow for (S,S)-Tartrate waste disposal.

References

• Vertex AI Search, L(+)-Tartaric acid, NF, Ph. Eur. - Safety Data Sheet, 4

• Carl ROTH, Safety Data Sheet: L(+)-Tartaric acid, 1

• Thermo Fisher Scientific, L(+)-Tartaric acid, disodium salt dihydrate - SAFETY DATA SHEET, 8

• Central Washington University, Laboratory Hazardous Waste Disposal Guidelines, 9

• Washington Nanofabrication Facility, Organic Acid Standard Operating Procedure, 5

• Flinn Scientific, Safety Data Sheet (SDS) Sodium Tartrate, 7

• Enartis, Safety Data Sheet TARTARIC ACID, 2

• Sigma-Aldrich, SAFETY DATA SHEET - L-(+)-Tartaric acid, 3

• University of Canterbury, Laboratory Chemical Waste Handling and Disposal Guidelines, 10

• Sigma-Aldrich, SAFETY DATA SHEET - Potassium sodium tartrate tetrahydrate,

• Carl ROTH, Safety Data Sheet: DL-Tartaric acid, 13

• University of Wisconsin-Madison, Chemical Waste Disposal Guidelines, 12

• Sigma-Aldrich, SAFETY DATA SHEET - Sodium hydrogen tartrate,

• AgroParisTech, Liquid waste - Chimactiv, 11

• PENTA, Tartaric acid - Safety Data Sheet, 14

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